Cas no 14545-23-4 ((2H7)Aniline)

• Product Name: (2H7)Aniline
• CAS No: 14545-23-4
• MF: C₆D₇N
• MW: 100.170
• MDL: MFCD00084117
• CID: 161086
• PubChem ID: 24850524
• Update Time: 2024-11-02

(2H7)Aniline Chemical and Physical Properties

Names and Identifiers

• Benzen-2,3,4,5,6-d5-amine-d2
• ANILINE-D7
• Aniline-d7 (Discontinued, see A662477)
• Aniline-d7(Discontinued, see A662477)
• [2H7]aniline
• Benzeneamine-d7
• (2H7)Benzenamine
• (2,3,4,5,6,N,N-2H7)Aniline
• ANILINE-D7, 98 ATOM % D
• Aniline-d7,for NMR,99 atom% D
• Aniline-d7, 99 atom% D, for NMR
• J-008114
• PAYRUJLWNCNPSJ-LQHBDRBESA-N
• 14545-23-4
• DTXSID40163042
• (?H?)aniline
• ((2)H?)ANILINE
• AKOS037655924
• (2H7)Aniline
• EINECS 238-580-4
• SCHEMBL12566401
• benzenamine-d7
• D97870
• MFCD00084117
• NS00024739
• N,N,2,3,4,5,6-heptadeuterioaniline
• STR08750
• Aniline (D7, 98%)

• MDL： MFCD00084117
• Inchi： InChI=1S/C6H7N/c7-6-4-2-1-3-5-6/h1-5H,7H2/i1D,2D,3D,4D,5D/hD2
• InChI Key： PAYRUJLWNCNPSJ-LQHBDRBESA-N
• SMILES： C1([2H])=C([2H])C([2H])=C(C([2H])=C1[2H])N([2H])[2H]

Computed Properties

• Exact Mass: 107.14569
• Monoisotopic Mass: 100.101786
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 46.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: liquid
• Density: 1.098 g/mL at 25 °C
• Melting Point: -6 °C (lit.)
• Boiling Point: 184 °C(lit.)
• Flash Point: Degrees Fahrenheit:158°F
  Degrees Celsius:70°C
  
• Refractive Index: n20/D 1.5824(lit.)
• Stability/Shelf Life: Stable, but light sensitive. May discolour upon exposure to air or light. Incompatible with oxidizing agents, bases, iron, iron salts, aluminium, zinc.
• PSA: 3.24
• Sensitiveness: Easily absorb moisture
• Solubility: Not available

(2H7)Aniline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H311-H317-H318-H331-H341-H351-H372-H400
• Warning Statement： P261-P273-P280-P301 + P310-P305 + P351 + P338-P311
• Hazardous Material transportation number：UN 1547 6.1/PG 2
• WGK Germany：2
• Hazard Category Code： 23/24/25-40-41-43-48/23/24/25-50-68
• Safety Instruction： 26-27-36/37/39-45-46-61-63
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R20/21/22;R40;R48/23/24/25;R50
• Safety Term：S28A;S36/37;S45;S61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons